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Compound of Interest

Compound Name: Chlorouvedalin

Cat. No.: B12427652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorouvedalin is a sesquiterpenoid natural product belonging to the melampolide class of

sesquiterpene lactones. It has been isolated from Smallanthus sonchifolius, a plant species

commonly known as yacon. Sesquiterpene lactones from this plant, including the closely

related compounds uvedalin and enhydrin, have garnered scientific interest for their diverse

biological activities, which include potential anticancer properties. This technical guide provides

a comprehensive overview of the available information on the discovery and isolation of

Chlorouvedalin, presented with the detail required for research and development purposes.

Physicochemical Properties
A summary of the key quantitative data for Chlorouvedalin is presented below. This

information is crucial for its identification and characterization in a laboratory setting.
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Property Value Reference

CAS Number 24694-80-2 N/A

Molecular Formula C₂₃H₂₉ClO₉ N/A

Molecular Weight 484.92 g/mol N/A

Class
Sesquiterpenoid

(Melampolide)
N/A

Natural Source
Smallanthus sonchifolius

(Yacon)
[1]

Discovery and Source Organism
Chlorouvedalin is a constituent of the leaves of Smallanthus sonchifolius (Asteraceae family).

This plant is native to the Andean regions of South America and is cultivated for its tuberous

roots.[1][2] The leaves, however, are rich in various bioactive secondary metabolites, most

notably sesquiterpene lactones. The discovery of Chlorouvedalin is part of the broader

phytochemical investigation of this species, which has led to the isolation of numerous

structurally related compounds.

Experimental Protocol: Isolation of Chlorouvedalin
The following is a representative experimental protocol for the isolation of Chlorouvedalin from

the leaves of Smallanthus sonchifolius. This protocol is based on established methods for the

separation of sesquiterpene lactones from this plant.

1. Plant Material Collection and Preparation:

Fresh leaves of Smallanthus sonchifolius are collected and air-dried in a shaded, well-

ventilated area to a constant weight.

The dried leaves are then ground into a fine powder to increase the surface area for efficient

extraction.

2. Extraction:
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The powdered leaf material is subjected to exhaustive extraction with 95% ethanol at room

temperature. A common ratio is 1:10 (w/v) of plant material to solvent.

The extraction is typically carried out over a period of 24-48 hours with continuous agitation.

The resulting mixture is filtered, and the filtrate (the ethanolic extract) is collected. This

process is repeated three times to ensure complete extraction.

The pooled ethanolic extracts are then concentrated under reduced pressure using a rotary

evaporator at a temperature not exceeding 50°C to yield a crude extract.

3. Fractionation:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

The sesquiterpene lactones, including Chlorouvedalin, are typically enriched in the

chloroform and ethyl acetate fractions.

4. Chromatographic Purification:

The chloroform or ethyl acetate fraction is subjected to column chromatography over silica

gel.

A gradient elution system is employed, starting with a non-polar solvent (e.g., n-hexane) and

gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

Fractions are collected and monitored by thin-layer chromatography (TLC) using an

appropriate solvent system and visualized under UV light or with a suitable staining reagent.

Fractions containing compounds with similar TLC profiles are pooled.

Further purification of the enriched fractions is achieved through repeated column

chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) to

yield pure Chlorouvedalin.

5. Structure Elucidation:
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The structure of the isolated pure compound is confirmed using spectroscopic techniques,

including ¹H NMR, ¹³C NMR, and mass spectrometry (MS), and by comparison with

published data.

Experimental Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Isolation and Purification Workflow for Chlorouvedalin
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Caption: Generalized workflow for the isolation of Chlorouvedalin.
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Biological Activity of Related Sesquiterpene
Lactones
While specific signaling pathways for Chlorouvedalin are not yet fully elucidated in the public

domain, studies on the sesquiterpene lactone extracts from Smallanthus sonchifolius have

demonstrated notable biological activities. These activities provide a basis for further

investigation into the therapeutic potential of Chlorouvedalin.

Figure 2: Biological Activities of S. sonchifolius Sesquiterpene Lactones
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Caption: Overview of reported bioactivities for related compounds.

Conclusion
Chlorouvedalin represents one of the many interesting bioactive sesquiterpene lactones

found in Smallanthus sonchifolius. The established protocols for the isolation of related

compounds provide a solid foundation for obtaining pure Chlorouvedalin for further research.

Future studies are warranted to fully elucidate its specific mechanism of action and to evaluate

its potential as a therapeutic agent, particularly in the context of oncology and inflammatory

diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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